Cas no 831170-98-0 (Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-)

• Product name: Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
• CAS No: 831170-98-0
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 678242
• PubChem ID: 71416368

Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-[(1-ethyl-2-propenyl)oxy]-1,2-dimethoxy-
• 1,2-dimethoxy-4-pent-1-en-3-yloxybenzene
• 1,2-Dimethoxy-4-[(pent-1-en-3-yl)oxy]benzene
• DTXSID30835761
• 831170-98-0

• Inchi： InChI=1S/C13H18O3/c1-5-10(6-2)16-11-7-8-12(14-3)13(9-11)15-4/h5,7-10H,1,6H2,2-4H3
• InChI Key： KEJXDAPLRVSRNJ-UHFFFAOYSA-N
• SMILES： CCC(C=C)OC1=CC(=C(C=C1)OC)OC

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų
• XLogP3: 3.4